Cas no 2138003-01-5 (3-(2,2-difluorocyclopropyl)-1-(1H-pyrazol-4-yl)propan-1-ol)

• Product Name: 3-(2,2-difluorocyclopropyl)-1-(1H-pyrazol-4-yl)propan-1-ol
• CAS No: 2138003-01-5
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 5799902
• PubChem ID: 165788528
• Update Time: 2025-05-27

3-(2,2-difluorocyclopropyl)-1-(1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-difluorocyclopropyl)-1-(1H-pyrazol-4-yl)propan-1-ol
• EN300-1116748
• 2138003-01-5

• Inchi： 1S/C9H12F2N2O/c10-9(11)3-7(9)1-2-8(14)6-4-12-13-5-6/h4-5,7-8,14H,1-3H2,(H,12,13)
• InChI Key： CFXIKZFUFLXLQM-UHFFFAOYSA-N
• SMILES： FC1(CC1CCC(C1C=NNC=1)O)F

Computed Properties

• Exact Mass: 202.09176933g/mol
• Monoisotopic Mass: 202.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.9Ų

Additional information on 3-(2,2-difluorocyclopropyl)-1-(1H-pyrazol-4-yl)propan-1-ol

Research Brief on 3-(2,2-difluorocyclopropyl)-1-(1H-pyrazol-4-yl)propan-1-ol (CAS: 2138003-01-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 3-(2,2-difluorocyclopropyl)-1-(1H-pyrazol-4-yl)propan-1-ol (CAS: 2138003-01-5) as a promising compound for therapeutic applications. This research brief consolidates the latest findings related to this molecule, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The compound, characterized by its unique difluorocyclopropyl and pyrazole moieties, has garnered attention due to its structural novelty and bioactivity. Recent studies have explored its role as a modulator of specific biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways. The presence of the difluorocyclopropyl group is particularly noteworthy, as it enhances metabolic stability and bioavailability, making it a valuable scaffold for drug development.

One of the key studies published this year detailed the synthetic route for 3-(2,2-difluorocyclopropyl)-1-(1H-pyrazol-4-yl)propan-1-ol, emphasizing its scalability and yield optimization. The researchers employed a multi-step process involving cyclopropanation and subsequent functionalization, achieving a high degree of stereochemical control. This methodological advancement is critical for large-scale production and further preclinical evaluation.

Pharmacological evaluations have demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in inflammatory responses. In vitro assays revealed significant suppression of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Moreover, preliminary in vivo studies in murine models showed promising results in reducing inflammation without notable toxicity, paving the way for further investigation in human trials.

Another area of interest is the compound's potential application in oncology. Recent findings indicate that 3-(2,2-difluorocyclopropyl)-1-(1H-pyrazol-4-yl)propan-1-ol can selectively target cancer cell proliferation by modulating key signaling pathways. Mechanistic studies have elucidated its interaction with specific oncogenic proteins, providing a rationale for its inclusion in combination therapies. These insights are particularly relevant for cancers with limited treatment options.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance selectivity and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(2,2-difluorocyclopropyl)-1-(1H-pyrazol-4-yl)propan-1-ol represents a compelling candidate for further development in both anti-inflammatory and anticancer therapies. Its unique chemical structure and demonstrated bioactivity underscore its potential to address unmet medical needs. Future studies will be crucial in validating its efficacy and safety in human subjects, ultimately determining its therapeutic viability.